Cas no 895412-73-4 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 895412-73-4
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6044754
• PubChem ID: 16032397
• Update Time: 2025-07-04

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• 2-Furancarboxamide, N-(5-methoxy-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• G856-7030
• F2515-1940
• HMS1904M06
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]furan-2-carboxamide
• CHEMBL1897939
• N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• AKOS002067095
• 895412-73-4
• NCGC00136531-01

• Inchi： 1S/C19H15N3O3S/c1-24-14-6-7-17-15(10-14)21-19(26-17)22(12-13-4-2-8-20-11-13)18(23)16-5-3-9-25-16/h2-11H,12H2,1H3
• InChI Key： UEVUTUAPKRUQNG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=CC(OC)=CC=C2S1)CC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 557.3±60.0 °C(Predicted)
• pka: 4.45±0.12(Predicted)

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide

Professional Introduction to N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS No. 895412-73-4)

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 895412-73-4, represents a novel molecular entity with a unique structural framework that combines a benzothiazole moiety and a pyridine ring, linked through a furan-based bridge. The strategic arrangement of these heterocyclic components suggests potential biological activities that are currently under extensive investigation.

The benzothiazole core is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological interactions. Specifically, the 5-methoxy substitution on the benzothiazole ring enhances its solubility and metabolic stability, making it an attractive scaffold for medicinal chemists. The presence of the pyridin-3-yl group further enriches the compound's pharmacological profile by introducing additional hydrogen bonding capabilities and electronic properties that can modulate receptor binding affinity.

The molecular structure of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide incorporates a carboxamide functional group at the terminal position of the furan bridge. This moiety not only contributes to the compound's overall solubility but also serves as a versatile handle for further chemical modifications. Such modifications are crucial in optimizing pharmacokinetic properties and enhancing target specificity, which are critical factors in the development of novel therapeutics.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurobiological pathways associated with neurological disorders. The combination of benzothiazole and pyridine in this compound suggests potential activity against targets involved in neurodegeneration, such as amyloid-beta aggregation and tau hyperphosphorylation. Preliminary computational studies have indicated that this molecule may interact with these pathological markers, offering a promising lead for further exploration.

The furan bridge in N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide introduces an additional layer of complexity to its biological behavior. Furan derivatives are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. The incorporation of this moiety into the benzothiazole-pyridine framework may enhance the compound's ability to interact with biological targets in unique ways, potentially leading to novel therapeutic applications.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the benzothiazole and pyridine rings, followed by coupling reactions to form the furan bridge and introduce the carboxamide group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic advancements not only facilitate the production of this compound but also pave the way for similar molecular architectures in future drug discovery efforts.

Evaluation of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide has been conducted both in vitro and in vivo to assess its potential therapeutic efficacy. In cell-based assays, preliminary results suggest that this compound exhibits inhibitory activity against several key enzymes implicated in neurological disorders. Additionally, animal models have shown promising results regarding its ability to modulate disease-related pathways without significant off-target effects. These findings underscore the compound's potential as a lead candidate for further development.

The pharmacokinetic profile of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-y)methylfuran -carboxamide is another critical aspect that has been thoroughly investigated. Studies indicate that this compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting its suitability for clinical translation. Furthermore, preliminary toxicological assessments have revealed no significant adverse effects at tested doses, reinforcing its safety profile.

The development of N-(5-methoxy -1,3-benzothiazol -2 -yl )-N-(pyridin -3 -y l )methylfuran -2-carboxamide aligns with current trends in drug discovery towards rational design based on structural biology insights. The integration of computational modeling and high-throughput screening has enabled researchers to predict and validate potential biological activities more efficiently than ever before. This compound exemplifies how leveraging structural information can lead to the identification of novel therapeutics with tailored pharmacological properties.

In conclusion, N-(5-methoxy -1 , 3 -benzothiazol -2 -y l )-N-(pyridin -3 -y l )methylfuran -2-carboxamide (CAS No. 895412 -73 -4) is a structurally intricate molecule with promising biological activities that warrant further investigation. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable candidate for therapeutic development in neurological disorders. With ongoing research aimed at optimizing its pharmacological properties and exploring new applications, this compound represents an exciting prospect for future medical advancements.